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Compound of Interest

Compound Name: Cymal-6

Cat. No.: B1348375

For Researchers, Scientists, and Drug Development Professionals

Introduction to Cymal-6 in Cryo-Electron
Microscopy

Cymal-6, or 6-Cyclohexyl-1-Hexyl-3-D-Maltoside, is a non-ionic detergent that has found utility
in the structural biology of membrane proteins. As a member of the cyclohexyl maltoside family
of detergents, it offers an alternative to more commonly used detergents like n-dodecyl-3-D-
maltopyranoside (DDM) and lauryl maltose neopentyl glycol (LMNG). The unique cyclohexyl
group in its hydrophobic tail can offer different protein-detergent interactions that may be
beneficial for the solubilization and stabilization of certain membrane proteins for single-particle
cryo-electron microscopy (cryo-EM) analysis. While less frequently cited in cryo-EM literature
compared to other detergents, its distinct properties make it a valuable tool in screening for
optimal sample preparation conditions.

Physicochemical Properties of Cymal-6

Understanding the properties of Cymal-6 is crucial for its effective use in cryo-EM sample
preparation. A summary of its key characteristics is provided in the table below, allowing for
easy comparison with other commonly used detergents.
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Property Value Reference
Chemical Formula C24H44011 --INVALID-LINK--
Molecular Weight 508.6 g/mol --INVALID-LINK--
Critical Micelle Concentration

(CMO) ~0.56 mM (~0.028% w/v) --INVALID-LINK--
Aggregation Number ~91 --INVALID-LINK--
Micelle Molecular Weight ~46,300 g/mol Calculated
Classification Non-ionic --INVALID-LINK--

Logical Workflow for Cryo-EM Sample Preparation
using Cymal-6

The following diagram illustrates the general workflow for preparing a membrane protein
sample for single-particle cryo-EM analysis using Cymal-6.
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 To cite this document: BenchChem. [Application Notes and Protocols for Cymal-6 in Cryo-
EM Sample Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348375#cymal-6-in-cryo-em-sample-preparation-
for-single-particle-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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